Cas no 1209240-67-4 (1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one)

• Product Name: 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one
• CAS No: 1209240-67-4
• MF: C₂₃H₂₆N₂O₂S
• MW: 394.529744625092
• CID: 5889717
• PubChem ID: 45587451
• Update Time: 2025-10-28

1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-[(2-phenylcyclopropyl)carbonyl]-1-piperazinyl]-3-(phenylthio)-
• 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one
• 1-(4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl)-3-(phenylthio)propan-1-one
• CCG-310887
• F5855-0007
• 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-phenylsulfanylpropan-1-one
• AKOS024523016
• VU0524354-1
• 1209240-67-4

• Inchi： 1S/C23H26N2O2S/c26-22(11-16-28-19-9-5-2-6-10-19)24-12-14-25(15-13-24)23(27)21-17-20(21)18-7-3-1-4-8-18/h1-10,20-21H,11-17H2
• InChI Key： OEVLTWZWARNANO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2CC2C2=CC=CC=C2)=O)CC1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 394.17149925g/mol
• Monoisotopic Mass: 394.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one

Comprehensive Overview of 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one (CAS No. 1209240-67-4)

The compound 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one (CAS No. 1209240-67-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a piperazine core, phenylcyclopropane moiety, and phenylsulfanyl group makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a modulator in signal transduction pathways, given its ability to interact with multiple biological targets.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in drug discovery and personalized medicine. The 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one structure aligns with this trend, as its piperazine scaffold is a common feature in many FDA-approved drugs. This has led to increased searches for "piperazine derivatives in drug discovery" and "phenylsulfanyl compounds in medicinal chemistry," highlighting its relevance in contemporary research.

One of the most frequently asked questions about this compound revolves around its synthetic accessibility and structure-activity relationship (SAR). The presence of both a cyclopropane ring and a sulfur-containing side chain introduces interesting stereochemical and electronic properties, which are critical for optimizing its biological activity. Researchers often explore "how to synthesize phenylcyclopropane derivatives" or "role of sulfur in drug design" to better understand its potential.

From a pharmacokinetic perspective, the compound's lipophilicity and metabolic stability are key areas of investigation. The phenylsulfanyl group, in particular, may influence its absorption and distribution, making it a subject of interest for those studying "improving drug bioavailability" or "optimizing lead compounds." Additionally, its potential interactions with CYP450 enzymes are often queried, as these can impact its therapeutic efficacy.

Another hot topic tied to this compound is its application in neurological disorders. Given the piperazine moiety's prevalence in CNS-targeting drugs, researchers are exploring whether 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one could serve as a scaffold for treating conditions like anxiety or depression. Searches for "piperazine-based CNS drugs" and "novel antidepressants 2023" reflect this growing curiosity.

In summary, 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-1-one (CAS No. 1209240-67-4) represents a fascinating intersection of medicinal chemistry and drug development. Its multifaceted structure and potential applications ensure it remains a subject of active research, aligning with broader trends in small-molecule therapeutics and precision medicine.